Cas no 1016739-59-5 (N-(Piperidin-3-YL)cyclobutanecarboxamide)

• Product Name: N-(Piperidin-3-YL)cyclobutanecarboxamide
• CAS No: 1016739-59-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6325467
• PubChem ID: 20121265
• Update Time: 2025-10-21

N-(Piperidin-3-YL)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• A1-29427
• N-piperidin-3-ylcyclobutanecarboxamide
• AKOS000163104
• N-(PIPERIDIN-3-YL)CYCLOBUTANECARBOXAMIDE
• EN300-719305
• 1016739-59-5
• N-(Piperidin-3-YL)cyclobutanecarboxamide

• Inchi： 1S/C10H18N2O/c13-10(8-3-1-4-8)12-9-5-2-6-11-7-9/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： SSRYFWRILHWGOI-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1CNCCC1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-(Piperidin-3-YL)cyclobutanecarboxamide

Comprehensive Overview of N-(Piperidin-3-YL)cyclobutanecarboxamide (CAS No. 1016739-59-5): Properties, Applications, and Research Insights

N-(Piperidin-3-YL)cyclobutanecarboxamide (CAS No. 1016739-59-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a piperidine moiety with a cyclobutanecarboxamide group, offering a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, with studies exploring its role in modulating specific biological targets. The compound's molecular weight of 182.26 g/mol and balanced lipophilicity make it suitable for further derivatization, aligning with current trends in fragment-based drug design.

Recent scientific literature highlights the growing importance of N-(Piperidin-3-YL) derivatives in addressing modern therapeutic challenges. The cyclobutanecarboxamide component contributes to conformational rigidity, a property highly valued in developing selective enzyme inhibitors. Analytical techniques such as HPLC purification and LC-MS characterization have been employed to study this compound, with purity levels exceeding 98% in commercial samples. Its stability under various pH conditions makes it particularly interesting for medicinal chemistry applications, especially in the development of CNS-targeting compounds where blood-brain barrier penetration is crucial.

The synthesis of CAS 1016739-59-5 typically involves multi-step organic reactions, with researchers optimizing routes to improve yield and scalability. Recent patent filings suggest innovative applications in neurological disorder research, particularly for conditions where modulation of specific neurotransmitter systems is desired. The compound's hydrogen bonding capacity and three-dimensional structure make it valuable for structure-activity relationship studies, especially in the context of GPCR-targeted therapeutics. These characteristics position it as a promising candidate for lead optimization in drug discovery pipelines.

From a commercial perspective, demand for N-(Piperidin-3-YL)cyclobutanecarboxamide has increased among contract research organizations and academic laboratories. Suppliers typically offer the compound in milligram to kilogram quantities, with technical data sheets including detailed spectroscopic data (1H NMR, 13C NMR) and chromatographic profiles. Storage recommendations generally suggest protection from moisture at controlled temperatures, reflecting standard practices for amide-containing compounds. The growing body of research on this molecule contributes to its inclusion in several commercial screening libraries for drug discovery.

Emerging applications of 1016739-59-5 extend beyond traditional pharmaceutical uses. Materials scientists are investigating its potential as a molecular building block for functional polymers, leveraging its rigid cyclic structure. Computational chemistry studies utilizing molecular docking simulations have provided insights into its binding interactions with various biological targets. These interdisciplinary applications demonstrate how small heterocyclic compounds continue to find new roles in advancing scientific research across multiple domains.

Quality control protocols for N-(Piperidin-3-YL)cyclobutanecarboxamide emphasize rigorous analytical verification, including mass spectrometry confirmation and elemental analysis. The compound's stability profile makes it suitable for long-term storage in research settings, though proper handling procedures should always be followed. As research progresses, new synthetic analogs derived from this core structure are being explored for enhanced pharmacological properties, reflecting the dynamic nature of structure-based drug design in contemporary medicinal chemistry.

The scientific community continues to explore novel derivatives of CAS 1016739-59-5, with particular interest in modifying the piperidine nitrogen or introducing substituents on the cyclobutane ring. These structural variations aim to optimize ADME properties while maintaining target engagement. Recent publications have highlighted its utility in developing allosteric modulators, showcasing the compound's versatility in addressing complex biological targets. Such developments underscore the ongoing relevance of heterocyclic chemistry in modern drug discovery efforts.

Looking ahead, N-(Piperidin-3-YL)cyclobutanecarboxamide represents an important example of how scaffold diversity contributes to medicinal chemistry innovation. Its balanced combination of hydrogen bond donors/acceptors and rotatable bonds makes it particularly valuable for addressing challenging biological targets. As research methodologies advance, including cryo-EM structure determination and AI-assisted drug design, compounds like this will likely play increasingly important roles in developing next-generation therapeutics.